Dichloro(chlorodi-T-butylphosphine)palladium(II) dimer
Overview
Description
“Dichloro(chlorodi-T-butylphosphine)palladium(II) dimer” is a chemical compound with the empirical formula C16H36Cl6P2Pd2 . It is used as a catalyst in various types of coupling reactions, including Buchwald-Hartwig, Suzuki-Miyaura, Stille, Sonogashira, Negishi, Hiyama, and Heck reactions .
Molecular Structure Analysis
The molecular weight of “Dichloro(chlorodi-T-butylphosphine)palladium(II) dimer” is 715.96 . The SMILES string representation of the molecule isCl [Pd+]1 [Cl-] [Pd+] (Cl) [Cl-]1.CC (C) (C)P (Cl)C (C) (C)C.CC (C) (C)P (Cl)C (C) (C)C . Chemical Reactions Analysis
As a catalyst, “Dichloro(chlorodi-T-butylphosphine)palladium(II) dimer” is involved in various types of coupling reactions, including Buchwald-Hartwig, Suzuki-Miyaura, Stille, Sonogashira, Negishi, Hiyama, and Heck reactions . These reactions are widely used in organic synthesis for the formation of carbon-carbon and carbon-heteroatom bonds.Physical And Chemical Properties Analysis
“Dichloro(chlorodi-T-butylphosphine)palladium(II) dimer” is a solid at room temperature . More detailed physical and chemical properties are not available in the current data.Scientific Research Applications
Sonogashira Coupling
- Results : The reaction results in the formation of a new carbon-carbon bond. The yield and selectivity of the reaction can be influenced by the choice of ligand and solvent, as well as the reaction temperature and time .
Negishi Coupling
- Results : The reaction results in the formation of a new carbon-carbon bond. The yield and selectivity of the reaction can be influenced by the choice of ligand and solvent, as well as the reaction temperature and time .
Hiyama Coupling
- Results : The reaction results in the formation of a new carbon-carbon bond. The yield and selectivity of the reaction can be influenced by the choice of ligand and solvent, as well as the reaction temperature and time .
Heck Reaction
- Application Summary : The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming process, which is used to couple aryl halides with alkenes .
- Methods of Application : The catalyst is added to a solution of the two coupling partners, typically an aryl halide and an alkene. The reaction is usually carried out under an inert atmosphere to prevent oxidation of the palladium catalyst .
- Results : The reaction results in the formation of a new carbon-carbon bond. The yield and selectivity of the reaction can be influenced by the choice of ligand and solvent, as well as the reaction temperature and time .
properties
IUPAC Name |
ditert-butyl(chloro)phosphane;palladium(2+);tetrachloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C8H18ClP.4ClH.2Pd/c2*1-7(2,3)10(9)8(4,5)6;;;;;;/h2*1-6H3;4*1H;;/q;;;;;;2*+2/p-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJIMMSLZDJFGSV-UHFFFAOYSA-J |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)P(C(C)(C)C)Cl.CC(C)(C)P(C(C)(C)C)Cl.[Cl-].[Cl-].[Cl-].[Cl-].[Pd+2].[Pd+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H36Cl6P2Pd2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20693731 |
Source
|
| Record name | Palladium(2+) chloride--di-tert-butylphosphinous chloride (1/2/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20693731 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
716.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dichloro(chlorodi-T-butylphosphine)palladium(II) dimer | |
CAS RN |
386706-33-8 |
Source
|
| Record name | Palladium(2+) chloride--di-tert-butylphosphinous chloride (1/2/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20693731 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [Di-tert-butyl(chloro)phosphine]palladium(II) Dichloride Dimer | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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